Cas no 6597-78-0 (Dicamba Methyl Ester)

• Product Name: Dicamba Methyl Ester
• CAS No: 6597-78-0
• MF: C₉H₈Cl₂O₃
• MW: 235.064021110535
• CID: 506907
• PubChem ID: 329818509
• Update Time: 2026-04-29

Dicamba Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3,6-dichloro-2-methoxy-, methyl ester
• Dicamba methyl ester
• Dicamba methyl ester solution
• methyl 3,6-dichloro-2-methoxybenzoate
• dicamba
• Dicamba methyl ester100µg
• disugran
• methyl 3,6-dichloro-o-anisate
• Methyl 2-methoxy-3,6-dichlorobenzoate
• Racusa
• Racuza
• Dicamba-methyl
• Dicamba Methyl Ester

• Inchi： InChI=1S/C9H8Cl2O3/c1-13-8-6(11)4-3-5(10)7(8)9(12)14-2/h3-4H,1-2H3
• InChI Key： AWSBKDYHGOOSML-UHFFFAOYSA-N
• SMILES： COC1=C(C=CC(=C1C(=O)OC)Cl)Cl

Computed Properties

• Exact Mass: 233.98500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1.341±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 335.78°C (rough estimate)
• Flash Point: -26 °C
• Refractive Index: 1.5000 (estimate)
• Solubility: Very slightly soluble (0.2 g/l) (25 º C),
• PSA: 35.53000
• LogP: 2.78860

Dicamba Methyl Ester Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：UN2810 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-36/37/38-52/53
• Safety Instruction： 36/37-61-62-26
• Hazardous Material Identification：
• Risk Phrases：R11; R38; R48/20; R51/53; R62; R65; R67; R52/53; R36/37/38; R22

Additional information on Dicamba Methyl Ester

Dicamba Methyl Ester (CAS No. 6597-78-0): Properties, Applications, and Market Insights

Dicamba Methyl Ester (CAS No. 6597-78-0) is a widely recognized chemical compound primarily used in agricultural applications. As a methyl ester derivative of dicamba, it plays a crucial role in modern herbicide formulations. This article delves into the properties, applications, and market trends of Dicamba Methyl Ester, addressing common queries and industry developments.

The chemical formula of Dicamba Methyl Ester is C₉H₈Cl₂O₃, and it is known for its selective herbicidal activity. Farmers and agronomists frequently search for "Dicamba Methyl Ester uses" or "Dicamba Methyl Ester herbicide benefits," highlighting its importance in weed management. Its efficacy against broadleaf weeds makes it a preferred choice in integrated pest management systems.

One of the key advantages of Dicamba Methyl Ester is its compatibility with other herbicides. Users often inquire about "Dicamba Methyl Ester compatibility with glyphosate," as combining these chemicals can enhance weed control. Research indicates that such mixtures can reduce herbicide resistance, a growing concern in sustainable agriculture.

The environmental impact of Dicamba Methyl Ester is another hot topic. Searches like "Dicamba Methyl Ester environmental safety" reflect public interest in eco-friendly farming practices. Studies show that when used as directed, Dicamba Methyl Ester degrades efficiently in soil, minimizing long-term ecological effects.

In terms of market dynamics, the demand for Dicamba Methyl Ester is influenced by global agricultural trends. Keywords such as "Dicamba Methyl Ester market growth 2024" indicate industry stakeholders' focus on future projections. Analysts predict steady growth, driven by the need for high-efficiency herbicides in crop protection.

Manufacturers of Dicamba Methyl Ester adhere to strict quality standards, ensuring product consistency. Queries like "Dicamba Methyl Ester synthesis process" or "Dicamba Methyl Ester purity standards" are common among professionals seeking technical details. Advanced production techniques guarantee high yields and minimal impurities.

Storage and handling of Dicamba Methyl Ester are critical aspects often searched as "Dicamba Methyl Ester storage guidelines." Proper conditions, such as cool, dry environments, preserve its stability and effectiveness. Users must follow safety protocols to maintain product integrity.

Innovations in herbicide formulations continue to shape the Dicamba Methyl Ester landscape. Recent developments include encapsulated versions that reduce volatility, addressing concerns about off-target movement. These advancements align with searches for "improved Dicamba Methyl Ester formulations" and "low-volatility Dicamba products."

Regulatory compliance is another frequent search topic, with terms like "Dicamba Methyl Ester registration status" appearing in queries. Regulatory bodies worldwide evaluate its safety profiles, ensuring it meets health and environmental standards before approval.

In conclusion, Dicamba Methyl Ester (CAS No. 6597-78-0) remains a vital tool in agriculture, balancing efficacy with environmental considerations. Its role in addressing weed resistance and supporting sustainable practices underscores its relevance. For professionals seeking detailed information, this overview provides a comprehensive resource on its properties, applications, and market trends.